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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750

Technical Support Center: N-Methyl-1,3-
propanediamine

This guide provides researchers, scientists, and drug development professionals with detailed
troubleshooting procedures and frequently asked questions for handling reactions involving N-
Methyl-1,3-propanediamine.

Frequently Asked Questions (FAQSs)

Q1: What are the key physical and chemical properties of N-Methyl-1,3-propanediamine that |
should be aware of?

Al: N-Methyl-1,3-propanediamine is a colorless to pale yellow liquid with a characteristic
amine odor.[1][2] Its high water solubility and basicity are the most critical properties influencing
reaction work-up procedures. It is also flammable and corrosive, requiring careful handling in a
well-ventilated area.[3][4][5]

Data Presentation: Physical & Chemical Properties
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Property Value Source
CAS Number 6291-84-5 [3][6]
Molecular Formula CaH12N2 [3][6]
Molecular Weight 88.15 g/mol [31[7]
Appearance C.:Ieér, colorless to dark amber BIATE]
liquid
Boiling Point 138-141 °C [417118]
Melting Point 72 °C [71[8]
Density 0.844 g/mL at 25 °C [3114]

Water Solubility

> 100 mg/mL (Soluble)

[3](8]

pKa (Predicted)

10.60 £ 0.10

[4]

Flash Point

35 °C (96 °F)

(31718l

Q2: What are the primary safety concerns when working with N-Methyl-1,3-propanediamine?

A2: This compound is hazardous. It is a flammable liquid and vapor.[3][5] It is harmful if

swallowed and causes severe skin burns and eye damage.[3][5][9] Always handle N-Methyl-

1,3-propanediamine in a chemical fume hood while wearing appropriate personal protective

equipment (PPE), including safety goggles, a face shield, chemical-resistant gloves, and a lab

coat.[5][9]

Troubleshooting Guide

Q3: I'm having trouble removing excess N-Methyl-1,3-propanediamine from my organic
product. A simple water wash isn't working. What should | do?

A3: Due to its high water solubility and basicity, N-Methyl-1,3-propanediamine can be difficult
to remove with neutral water washes, especially if your product has some water solubility. The
recommended methods are to use an acidic wash to protonate the diamine or a copper sulfate
wash to complex it, rendering it highly water-soluble and easily separable from the organic
layer.[10]
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Reaction Mixture
in Organic Solvent

Is Product
Acid-Stable?
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(e.g., 1M HCI)

Perform Copper (ll) Sulfate Wash

Diamine becomes R-NH2CHs* & R-NHs+ Diamine forms Copper Complex
(Water Soluble Salt) (Water Soluble)

Separate Aqueous Layer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [work-up procedures for reactions involving N-Methyl-
1,3-propanediamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050750#work-up-procedures-for-reactions-involving-
n-methyl-1-3-propanediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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